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Compound of Interest

Compound Name: Dimethylvinphos

Cat. No.: B1214305

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural features of Dimethylvinphos, an organophosphate insecticide. The information is
curated for researchers, scientists, and professionals in drug development who require detailed
chemical data. This document summarizes key quantitative properties in tabular format,
outlines general experimental methodologies for their determination, and provides
visualizations for its chemical structure and primary mechanism of action.

Chemical and Physical Properties of
Dimethylvinphos

The following table summarizes the key physicochemical properties of Dimethylvinphos. This
data is essential for understanding its behavior in various chemical and biological systems.
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Property Value Source(s)

Molecular Formula C10H10Cl304P [1]

Molecular Weight 331.52 g/mol [1]
2274-67-1 (unspecified

CAS Number ) ) [1]
isomerism)

Appearance White crystalline solid [2]

Melting Point 69.5 °C [2]
Decomposes before boiling. A

Boiling Point boiling point of 126 °C at 0.05 [2]
Torr has been reported.

Density 1.26 g/cm3 [2]

Vapor Pressure

1.3 x 102 Pa (at 20 °C)

[2]

Water Solubility

130 mg/L (at 25 °C)

[2]

Solubility in Organic Solvents
(at 20 °C)

- Xylene: 325 g/L - Acetone:
375 g/L - Cyclohexanone: 475
g/L

[2]

LogP (Octanol-Water Partition

Coefficient)

3.13

[2]

Chemical Structure and Identification

Dimethylvinphos is the common name for the organophosphate with the IUPAC name (2)-2-

chloro-1-(2,4-dichlorophenyl)vinyl dimethyl phosphate.[3] It is also known by synonyms such as
Rangado, Shell SD 8280, and 2-Chloro-1-(2,4-dichlorophenyl)vinyl dimethyl phosphate.[1][4]

Due to the presence of a carbon-carbon double bond, Dimethylvinphos exists as two

geometric isomers: (E) and (Z).[2] The (Z)-isomer is the more predominant and biologically

active form found in technical products.[2]

Structural Identifiers:
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« Canonical SMILES:COP(=0)(OC)OC(=CCl)C1=C(C=C(C=C1)CI)CI[2]

e INChI:InChI=1S/C10H10CI304P/c1-15-18(14,16-2)17-10(6-11)8-4-3-7(12)5-9(8)13/h3-6H,1-
2H3[4]

Chemical Structure of Dimethylvinphos
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Chemical Structure and Key Identifiers of Dimethylvinphos.

Experimental Protocols

While specific experimental protocols for the determination of Dimethylvinphos's properties
are not detailed in the available literature, the following outlines the general, well-established
methodologies used for determining such physicochemical properties for organic compounds.

Melting Point Determination

The melting point is determined by heating a small, powdered sample of the compound and
observing the temperature range over which it transitions from a solid to a liquid.[5][6]

» Methodology: A common method is the capillary tube method.[7] A small amount of the finely
powdered compound is packed into a thin-walled capillary tube, which is then attached to a
thermometer.[8] The apparatus, such as a Thiele tube or a modern digital melting point
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apparatus, is heated slowly (approximately 1-2°C per minute) to ensure thermal equilibrium.
[7] The temperatures at which melting begins and is complete are recorded as the melting
range. A narrow melting range is indicative of a pure substance.[6]

Boiling Point Determination

For compounds that are stable at their boiling point, this property is determined by heating the
liquid until its vapor pressure equals the atmospheric pressure.

o Methodology: For small sample volumes, the capillary method (Siwoloboff method) is often
employed.[9] A small amount of the liquid is placed in a fusion tube with an inverted, sealed
capillary tube inside.[10] The setup is heated, and the temperature at which a rapid and
continuous stream of bubbles emerges from the capillary is noted.[11] The boiling point is
more accurately recorded as the temperature at which the liquid re-enters the capillary tube
upon cooling.[12]

Water Solubility Determination

The solubility of a substance in water is the maximum amount of that substance that can be
dissolved in a given amount of water at a specific temperature.

* Methodology: The shake-flask method is a standard technique for substances with solubility
greater than 10 mg/L.[13] An excess amount of the solid is added to a known volume of
water in a flask. The mixture is agitated at a constant temperature until equilibrium is reached
(this can take from 12 hours to several days).[14] After equilibration, the undissolved solid is
separated from the saturated solution by centrifugation or filtration. The concentration of the
solute in the clear aqueous phase is then determined using a suitable analytical technique,
such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).
[15]

Vapor Pressure Determination

Vapor pressure is a measure of a substance's tendency to evaporate. For pesticides, this is a
critical parameter for assessing their environmental fate.[16]

» Methodology: For compounds with low volatility like many pesticides, the gas saturation
method (based on OECD Guideline 104) is commonly used.[17] A stream of an inert gas is
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passed slowly over the substance in a temperature-controlled environment, allowing the gas
to become saturated with the compound's vapor.[18] The vapor is then trapped in a sorbent
tube. The amount of trapped substance is quantified, and from this, along with the volume of
gas passed through, the vapor pressure can be calculated.[17] Another technique is the
Knudsen effusion method, which measures the rate of mass loss of a substance effusing

through a small orifice into a vacuum.[19]

Mechanism of Action: Acetylcholinesterase
Inhibition

Dimethylvinphos, like other organophosphate insecticides, exerts its primary toxic effect by
inhibiting the enzyme acetylcholinesterase (AChE).[2][4] AChE is crucial for the termination of

nerve impulses at cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine
(ACh).[20]

The inhibition process involves the irreversible phosphorylation of a serine residue in the active
site of AChE.[21] This inactivation of the enzyme leads to an accumulation of ACh in the
synaptic cleft.[20] The excess ACh results in continuous stimulation of muscarinic and nicotinic
receptors, leading to a state known as cholinergic crisis, characterized by symptoms such as
muscle weakness, paralysis, and, in severe cases, respiratory failure and death.[22][23][24]
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Signaling pathway of Acetylcholinesterase inhibition by Dimethylvinphos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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